4-({[(6-chloro-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid

• IUPAC Name: 4-[[[2-(6-chloroindol-1-yl)acetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C18H15ClN2O3/c19-15-6-5-13-7-8-21(16(13)9-15)11-17(22)20-10-12-1-3-14(4-2-12)18(23)24/h1-9H,10-11H2,(H,20,22)(H,23,24)
• InChI Key: SGJREOCOQQZSRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2CC(=O)NCC3=CC=C(C=C3)C(=O)O)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

“4-({[(6-chloro-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid” is a complex organic compound that contains an indole nucleus. Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years.

Synthesis Analysis

Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community. Various synthetic strategies have been used for the synthesis of indole derivatives. In one method, phosphoric anhydride, acyloxypyridinium salt, imidazolide, isourea ester, and acyloxyphosphonium salt were used as carboxylic acid activators.

Molecular Structure Analysis

The molecular structures of all tryptamines contain an indole ring, joined to an amino (NH2) group via an ethyl (−CH2–CH2−) sidechain. In substituted tryptamines, the indole ring, sidechain, and/or amino group are modified by substituting another group for one of the hydrogen (H) atoms.

Chemical Reactions Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives.

Physical And Chemical Properties Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization. Physically, they are crystalline colorless in nature with specific odors.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been reported to exhibit potent antiviral properties. . The structural features of “4-({[(6-chloro-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid” could be explored for their potential to inhibit viral replication in similar or diverse viral strains.

Anticancer Applications

Indole derivatives are increasingly being studied for their anticancer activities. . This could pave the way for the development of novel chemotherapeutic agents.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The downstream effects of these activities would depend on the specific pathways involved.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that the compound could have diverse molecular and cellular effects.

Future Directions

Given the wide range of biological activities and the significant role of indole derivatives in cell biology, it is expected that these compounds will continue to attract the attention of researchers. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds. The development of new synthetic routes and the exploration of novel therapeutic possibilities are potential future directions in this field.